Cas no 80490-21-7 (1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-)

• Product name: 1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-
• CAS No: 80490-21-7
• MF: C₂₂H₁₄O₅
• MW: 358.34356
• CID: 705542
• PubChem ID: 12861648

1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-
• (1,4-dioxo-10-phenoxyanthracen-9-yl) acetate
• 9-phenoxy-10 acetoxy-1,4-anthraquinone
• DTXSID40511741
• 80490-21-7
• 1,4-DIOXO-10-PHENOXY-1,4-DIHYDROANTHRACEN-9-YL ACETATE

• Inchi： InChI=1S/C22H14O5/c1-13(23)26-21-15-9-5-6-10-16(15)22(27-14-7-3-2-4-8-14)20-18(25)12-11-17(24)19(20)21/h2-12H,1H3
• InChI Key： CEQSXNHSBACOQR-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C2C(=O)C=CC(=O)C2=C(C3=CC=CC=C31)OC4=CC=CC=C4

Computed Properties

• Exact Mass: 358.08412354g/mol
• Monoisotopic Mass: 358.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.7Ų